SODIUM SCYMNOL SULFATE
SODIUM SCYMNOL SULFATE
Brand Name:
Vulcanchem
CAS No.:
119068-78-9
VCID:
VC0037470
InChI:
InChI=1S/C27H48O9S.Na/c1-15(4-7-22(30)16(13-28)14-36-37(33,34)35)19-5-6-20-25-21(12-24(32)27(19,20)3)26(2)9-8-18(29)10-17(26)11-23(25)31;/h15-25,28-32H,4-14H2,1-3H3,(H,33,34,35);/q;+1/p-1/t15-,16+,17+,18-,19-,20+,21+,22-,23-,24+,25+,26+,27-;/m1./s1
SMILES:
CC(CCC(C(CO)COS(=O)(=O)[O-])O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.[Na+]
Molecular Formula:
C27H47O9S.Na
Molecular Weight:
570.7 g/mol
SODIUM SCYMNOL SULFATE
CAS No.: 119068-78-9
Main Products
VCID: VC0037470
Molecular Formula: C27H47O9S.Na
Molecular Weight: 570.7 g/mol
| CAS No. | 119068-78-9 |
|---|---|
| Product Name | SODIUM SCYMNOL SULFATE |
| Molecular Formula | C27H47O9S.Na |
| Molecular Weight | 570.7 g/mol |
| IUPAC Name | sodium;[(2S,3R,6R)-3-hydroxy-2-(hydroxymethyl)-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptyl] sulfate |
| Standard InChI | InChI=1S/C27H48O9S.Na/c1-15(4-7-22(30)16(13-28)14-36-37(33,34)35)19-5-6-20-25-21(12-24(32)27(19,20)3)26(2)9-8-18(29)10-17(26)11-23(25)31;/h15-25,28-32H,4-14H2,1-3H3,(H,33,34,35);/q;+1/p-1/t15-,16+,17+,18-,19-,20+,21+,22-,23-,24+,25+,26+,27-;/m1./s1 |
| Standard InChIKey | BYPAPZOIGAURCH-XFEBKPBNSA-M |
| Isomeric SMILES | C[C@H](CC[C@H]([C@@H](CO)COS(=O)(=O)[O-])O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C.[Na+] |
| SMILES | CC(CCC(C(CO)COS(=O)(=O)[O-])O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.[Na+] |
| Canonical SMILES | CC(CCC(C(CO)COS(=O)(=O)[O-])O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.[Na+] |
| Synonyms | 3 alpha,7 alpha,12 alpha,24,26-pentahydroxy-5 beta cholestan-27-yl sulfate scymnol sulfate ester scymnolsulphate sodium scymnol sulfate |
| PubChem Compound | 23690206 |
| Last Modified | Nov 11 2021 |
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